Cas no 1548804-52-9 (4-Methyl-2-(3-methylimidazol-4-yl)pyrimidine-5-carboxylic acid)

• Product Name: 4-Methyl-2-(3-methylimidazol-4-yl)pyrimidine-5-carboxylic acid
• CAS No: 1548804-52-9
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• CID: 5273569
• Update Time: 2025-10-15

4-Methyl-2-(3-methylimidazol-4-yl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(1-methyl-1H-imidazol-5-yl)pyrimidine-5-carboxylic acid
• 4-Methyl-2-(3-methylimidazol-4-yl)pyrimidine-5-carboxylic acid

• Inchi： 1S/C10H10N4O2/c1-6-7(10(15)16)3-12-9(13-6)8-4-11-5-14(8)2/h3-5H,1-2H3,(H,15,16)
• InChI Key： FIUORLNRNZFFQN-UHFFFAOYSA-N
• SMILES： OC(C1C=NC(C2=CN=CN2C)=NC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: -0.1
• Topological Polar Surface Area: 80.9

Additional information on 4-Methyl-2-(3-methylimidazol-4-yl)pyrimidine-5-carboxylic acid

Recent Advances in the Study of 4-Methyl-2-(3-methylimidazol-4-yl)pyrimidine-5-carboxylic acid (CAS: 1548804-52-9)

4-Methyl-2-(3-methylimidazol-4-yl)pyrimidine-5-carboxylic acid (CAS: 1548804-52-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable aspects of 4-Methyl-2-(3-methylimidazol-4-yl)pyrimidine-5-carboxylic acid is its structural versatility, which allows for various modifications to enhance its pharmacological profile. Recent research has demonstrated its utility as a scaffold for designing inhibitors targeting specific kinases involved in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives based on this compound, showing promising inhibitory activity against EGFR (epidermal growth factor receptor) mutants associated with non-small cell lung cancer (NSCLC).

In addition to its role in kinase inhibition, 4-Methyl-2-(3-methylimidazol-4-yl)pyrimidine-5-carboxylic acid has been investigated for its potential as a building block in the development of PROTACs (Proteolysis Targeting Chimeras). A recent preprint on bioRxiv highlighted the use of this compound in the design of a novel PROTAC targeting BRD4, a protein implicated in various cancers. The study demonstrated that the incorporation of this scaffold improved the solubility and cellular permeability of the PROTAC, leading to enhanced degradation of the target protein in vitro and in vivo.

Another area of interest is the compound's potential application in antimicrobial drug development. A 2022 study in the European Journal of Medicinal Chemistry explored its derivatives as inhibitors of bacterial DNA gyrase, a critical enzyme for bacterial replication. The results indicated that certain derivatives exhibited potent activity against multidrug-resistant strains of Staphylococcus aureus, suggesting a promising avenue for addressing antibiotic resistance.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 4-Methyl-2-(3-methylimidazol-4-yl)pyrimidine-5-carboxylic acid derivatives. Recent computational studies have employed molecular docking and dynamics simulations to predict binding affinities and optimize structural features. For example, a 2023 study in ACS Omega utilized these techniques to identify key interactions between the compound and its target proteins, providing valuable insights for future drug design efforts.

In conclusion, 4-Methyl-2-(3-methylimidazol-4-yl)pyrimidine-5-carboxylic acid (CAS: 1548804-52-9) continues to be a focal point in chemical biology and medicinal chemistry research. Its versatility as a scaffold for designing kinase inhibitors, PROTACs, and antimicrobial agents underscores its potential in addressing unmet medical needs. Future studies should focus on further optimizing its derivatives for improved efficacy, selectivity, and pharmacokinetic properties, paving the way for clinical translation.